![molecular formula C16H10O4 B185352 3-(2-oxo-2H-chromen-3-yl)benzoic acid CAS No. 443292-41-9](/img/structure/B185352.png)
3-(2-oxo-2H-chromen-3-yl)benzoic acid
Overview
Description
3-(2-oxo-2H-chromen-3-yl)benzoic acid is a chemical compound with the molecular formula C16H10O4 and a molecular weight of 266.25 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of coumarin heterocycles, which includes this compound, has been a topic of interest for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties . The synthesis methods are often carried out under green conditions, such as using green solvents and catalysts .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code1S/C16H10O4/c17-15(18)12-6-3-5-10(8-12)13-9-11-4-1-2-7-14(11)20-16(13)19/h1-9H,(H,17,18)
. The compound has 4 hydrogen bond acceptors and 1 hydrogen bond donor . Physical And Chemical Properties Analysis
This compound has a boiling point of 529.4±50.0 °C at 760 mmHg and a flash point of 205.4±23.6 °C . It has a density of 1.4±0.1 g/cm3 . The compound is solid at room temperature .Scientific Research Applications
Synthesis of Hybrid Compounds : Hybrid systems containing pharmacophoric fragments of reagents including 3-(2-oxo-2H-chromen-3-yl)benzoic acid were synthesized for the first time, involving formation of condensed dihydropyran structures and subsequent aromatization into benzodihydrochromenilium salts (Ivanova, Kanevskaya, & Fedotova, 2019).
Antibacterial Activity : Derivatives from Chromen-2-one, including those related to this compound, were synthesized and tested for their antibacterial activity against bacterial cultures like Staphylococcus aureus, Escherchia coli, and Bacillus cereus, showing different bacteriostatic and bactericidal activities (Behrami, 2018).
Antineoplastic Activity : 3-(2-oxo-2H-chromen-3-yl)-2-oxo-2H,5H-pyrano[3,2-c]chromene derivatives were synthesized and evaluated for antineoplastic activities on human tumor cell lines, confirming this skeleton's potential for further antitumor activity study (Gašparová, Koiš, Lácová, Kováčová, & Boháč, 2013).
Synthesis of Novel Compounds for Biological Studies : New indole-coumarin hybrids related to this compound were synthesized and characterized. These compounds exhibited cytotoxic effects and apoptotic cell death in cancer cell lines, suggesting their potential as anticancer drugs (Kamath, Sunil, Ajees, Pai, & Das, 2015).
Quantum Chemical Computations and Molecular Docking : Biologically active heterocyclic compounds, including derivatives of this compound, were studied for their quantum chemical properties and molecular docking with periplasmic proteins, indicating potential biological applications (Melavanki et al., 2021).
Investigation of Antioxidant Properties : New 4-hydroxycoumarin derivatives, including those related to this compound, were synthesized and evaluated for antioxidant activity, showing potential for therapeutic applications (Stanchev et al., 2009).
Properties
IUPAC Name |
3-(2-oxochromen-3-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O4/c17-15(18)12-6-3-5-10(8-12)13-9-11-4-1-2-7-14(11)20-16(13)19/h1-9H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGDDIMJKYOAQNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70353732 | |
Record name | 3-(2-oxo-2H-chromen-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
443292-41-9 | |
Record name | 3-(2-oxo-2H-chromen-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.